Cas no 56844-38-3 (2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine)

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine structure

56844-38-3 structure

Product Name:2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine

CAS No:56844-38-3

MF:C₇H₄Cl₂N₂S

MW:219.091057777405

MDL:MFCD09965519

CID:826211

PubChem ID:12225299

Update Time:2025-04-19

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine
- 2,4-dichloro-5-methyl- Thieno[2,3-d]pyrimidine
- 2,4,5-TRIAMINOPYRIMIDINE,PRACTICAL
- 2,4-Dichlor-5-methyl-thieno<2,3-d>pyrimidin
- QC-6031
- 2,4-dichloro-5-methyl-thieno-[2,3-d]-pyrimidine
- MFCD09965519
- AS-36116
- OIJVRHXVISHQPS-UHFFFAOYSA-N
- DB-072201
- SCHEMBL2535846
- SY032630
- 56844-38-3
- AKOS005208382
- DTXSID70481266
- CS-0052162
- PB16240
- J-507136
- EN300-372528
- 2,4-dichloro-5-methyl-Thieno[2,3-d]pyrimidine
- MDL： MFCD09965519
- Inchi： 1S/C7H4Cl2N2S/c1-3-2-12-6-4(3)5(8)10-7(9)11-6/h2H,1H3
- InChI Key： OIJVRHXVISHQPS-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(=N1)Cl)SC=C2C

Computed Properties

Exact Mass: 217.94700
Monoisotopic Mass: 217.9472247g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
PSA: 54.02000
LogP: 3.30650

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52603-0.25/G	2,4-DICHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE	56844-38-3	97%	0.25g	$87	2023-09-17
AstaTech	52603-1/G	2,4-DICHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE	56844-38-3	97%	1g	$214	2023-09-17
AstaTech	52603-5/G	2,4-DICHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE	56844-38-3	97%	5g	$647	2023-09-17
Chemenu	CM151508-250mg	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine	56844-38-3	97%	250mg	$***	2023-05-30
Chemenu	CM151508-1g	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine	56844-38-3	97%	1g	$***	2023-05-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X50655-1g	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine	56844-38-3	97%	1g	¥1826.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X50655-100mg	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine	56844-38-3	97%	100mg	¥472.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X50655-250mg	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine	56844-38-3	97%	250mg	¥765.0	2023-09-05
Matrix Scientific	123114-1g	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine, 95+%	56844-38-3	95+%	1g	$809.00	2023-09-06
abcr	AB306781-250 mg	2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine, 97%; .	56844-38-3	97%	250MG	€296.60	2022-03-03

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Production Method

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Related Literature

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Cas no 56844-38-3 (2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine)

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Security Information

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Pricemore >>

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Production Method

2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine Related Literature

56844-38-3 (2,4-Dichloro-5-methylthieno[2,3-d]pyrimidine) Related Products